Cas no 655246-78-9 (Ethanone, 1-(5''-ethyl[2,2':5',2''-terthiophen]-5-yl)-)

• Product Name: Ethanone, 1-(5''-ethyl[2,2':5',2''-terthiophen]-5-yl)-
• CAS No: 655246-78-9
• MF: C₁₆H₁₄OS₃
• MW: 318.476760387421
• CID: 1689408
• Update Time: 2024-09-03

Ethanone, 1-(5''-ethyl[2,2':5',2''-terthiophen]-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5''-ethyl[2,2':5',2''-terthiophen]-5-yl)-
• Ethanone, 1-(5''-ethyl[2,2':5',2''-terthiophen]-5-yl)- (9CI)

• Inchi： 1S/C16H14OS3/c1-3-11-4-5-13(18-11)14-8-9-16(20-14)15-7-6-12(19-15)10(2)17/h4-9H,3H2,1-2H3
• InChI Key： XHVLCYOEDGOYBA-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C2SC(C3SC(CC)=CC=3)=CC=2)=CC=1)C

Computed Properties

• Exact Mass: 318.02082

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 462.8±45.0 °C(Predicted)
• PSA: 17.07